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Compound of Interest

Compound Name: BI-847325

Cat. No.: B10764711 Get Quote

Technical Support Center: BI-847325
This technical support guide provides detailed information, troubleshooting advice, and

frequently asked questions regarding the stability and handling of BI-847325 dissolved in

DMSO, particularly when stored at -20°C.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing a
stock solution of BI-847325 in DMSO?
A1: It is recommended to dissolve BI-847325 in fresh, anhydrous DMSO to your desired

concentration.[1] Solubility can be as high as 19 mg/mL (40.89 mM).[1] For concentrations

around 16.67 mg/mL (35.88 mM), ultrasonic assistance may be needed to ensure complete

dissolution.[2][3] Always use fresh DMSO, as moisture-absorbing DMSO can reduce the

solubility of the compound.[1] Once dissolved, the solution should be aliquoted into tightly

sealed vials to avoid repeated freeze-thaw cycles.[1][4]

Q2: How long is a BI-847325 DMSO solution stable when
stored at -20°C?
A2: The stability of BI-847325 in DMSO at -20°C can vary based on the supplier's

recommendations. Generally, it is considered usable for at least one month.[1][5] However, for

long-term storage, -80°C is often recommended, which can extend stability to 6 months, 1 year,
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or even 2 years.[1][4][5] Refer to the summary table below for specific supplier

recommendations.

Q3: Can I store the BI-847325 DMSO stock solution at
4°C?
A3: Short-term storage at 4°C may be possible. One supplier suggests that the solution is

stable for up to 2 weeks at 4°C.[5] However, for any storage longer than a few days, storing at

-20°C or -80°C is the recommended practice to ensure compound integrity.

Q4: What are the known signaling pathways targeted by
BI-847325?
A4: BI-847325 is a potent, ATP-competitive dual inhibitor of MEK (MAPK/ERK kinase) and

Aurora kinases.[6][7][8] It targets MEK1 and MEK2, key components of the

RAS/RAF/MEK/ERK signaling pathway, which is frequently overactive in various cancers.[7][9]

Simultaneously, it inhibits Aurora kinases A, B, and C, which are crucial for mitotic spindle

assembly and chromosome segregation during cell division.[7]

Data Presentation
Table 1: Supplier-Recommended Storage Conditions for
BI-847325 in DMSO

Supplier Storage at -20°C Storage at -80°C Other Conditions

Selleck Chemicals 1 month[1] 1 year[1] -

MedchemExpress 1 year[4] 2 years[4] -

DC Chemicals Up to 1 month[5] 6 months[5] 2 weeks at 4°C[5]

Xcess Biosciences 1 year (Dry, dark) - 1 month at 0-4°C[3]

Note: These values are recommendations. Actual stability may be influenced by DMSO quality,

aliquot size, and frequency of temperature changes.

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.selleckchem.com/products/bi-847325.html
https://www.medchemexpress.com/BI-847325.html
https://www.dcchemicals.com/coa/COA_DC8401.html
https://www.benchchem.com/product/b10764711?utm_src=pdf-body
https://www.dcchemicals.com/coa/COA_DC8401.html
https://www.benchchem.com/product/b10764711?utm_src=pdf-body
https://www.benchchem.com/product/b10764711?utm_src=pdf-body
https://aacrjournals.org/mct/article/15/10/2388/91982/Pharmacological-Profile-of-BI-847325-an-Orally
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/mek-aurora-kinase-inhibitor-bi-847325
https://aacrjournals.org/mct/article/doi/10.1158/1535-7163.MCT-16-0066/94354/p/Pharmacological-Profile-of-BI-847325-an-Orally
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/mek-aurora-kinase-inhibitor-bi-847325
https://pmc.ncbi.nlm.nih.gov/articles/PMC10599287/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/mek-aurora-kinase-inhibitor-bi-847325
https://www.benchchem.com/product/b10764711?utm_src=pdf-body
https://www.selleckchem.com/products/bi-847325.html
https://www.selleckchem.com/products/bi-847325.html
https://www.medchemexpress.com/BI-847325.html
https://www.medchemexpress.com/BI-847325.html
https://www.dcchemicals.com/coa/COA_DC8401.html
https://www.dcchemicals.com/coa/COA_DC8401.html
https://www.dcchemicals.com/coa/COA_DC8401.html
https://www.xcessbio.com/collections/aurora_kinase/products/m19707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Preparation and Storage of BI-847325 DMSO
Stock Solution

Equilibration: Before opening, allow the vial of solid BI-847325 to equilibrate to room

temperature for at least 1 hour.[5]

Reconstitution: Add the calculated volume of fresh, anhydrous DMSO to the vial to achieve

the desired stock concentration (e.g., 10 mM or 20 mM).

Dissolution: Vortex the vial thoroughly. If needed, use an ultrasonic bath to ensure the

compound is fully dissolved. Visually inspect the solution to confirm there are no particulates.

[2][3]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed,

sterile vials. This prevents contamination and avoids repeated freeze-thaw cycles that can

degrade the compound.[4][5]

Storage: For short-term use (up to one month), store the aliquots at -20°C in a dark, dry

place. For long-term storage, -80°C is recommended.[1][4][5]

Protocol 2: General Cell Proliferation Assay (e.g., Alamar
Blue)

Cell Plating: Seed cells in a 96-well plate at a predetermined density (e.g., 2,500 cells/well)

and allow them to adhere overnight in a humidified incubator.[1]

Compound Dilution: Thaw a single aliquot of BI-847325 DMSO stock solution. Prepare a

series of dilutions in the appropriate cell culture medium to achieve the final desired

concentrations for treatment.

Cell Treatment: Remove the overnight culture medium from the cells and replace it with the

medium containing the various concentrations of BI-847325. Include a DMSO-only vehicle

control.

Incubation: Incubate the treated cells for a specified period (e.g., 72 hours).[1]
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Viability Assessment: Add a viability reagent like Alamar blue to each well according to the

manufacturer's protocol.

Data Acquisition: After the appropriate incubation time with the reagent, measure the

metabolic activity using a plate reader at the recommended wavelengths.

Analysis: Calculate the half-maximal growth inhibition concentration (GI50) by plotting the

metabolic activity against the log of the BI-847325 concentration and fitting the data to a

sigmoidal curve.

Troubleshooting Guide
Issue 1: My BI-847325 solution, stored at -20°C, appears
cloudy or has formed a precipitate.

Possible Cause 1: Low-Quality or "Wet" DMSO. DMSO is hygroscopic and can absorb

moisture from the air, which can significantly decrease the solubility of compounds like BI-
847325.[1]

Solution: Always use fresh, anhydrous, high-purity DMSO for making stock solutions.

Ensure the DMSO bottle is sealed tightly immediately after use.

Possible Cause 2: Freeze-Thaw Cycles. Repeatedly freezing and thawing the stock solution

can cause the compound to come out of solution or degrade.

Solution: Prepare single-use aliquots to minimize temperature cycling.[1][4]

Possible Cause 3: Exceeded Solubility. The concentration prepared may be too high for the

storage temperature.

Solution: Gently warm the vial to room temperature and sonicate to try and redissolve the

precipitate. If it persists, consider preparing a new stock at a slightly lower concentration.

Issue 2: I've stored my BI-847325 DMSO stock at -20°C
for longer than the recommended one month. Can I still
use it?
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Recommendation: It is best to use a fresh stock solution to ensure the reliability and

reproducibility of your experimental results. While some suppliers indicate longer stability, the

one-month guideline is a common conservative measure.

Verification (Optional): If using a fresh stock is not feasible, you can perform a quality control

experiment. Run a parallel assay comparing the old stock to a freshly prepared one using a

sensitive cell line. If the dose-response curves are superimposable, the older stock may still

be viable. However, this carries a risk of using partially degraded compound.

Issue 3: I'm observing lower-than-expected potency in
my cell-based assays.

Possible Cause 1: Compound Degradation. The stock solution may have degraded due to

improper storage (e.g., prolonged storage at -20°C, multiple freeze-thaw cycles).

Solution: Prepare a fresh stock solution from solid compound and repeat the experiment.

Refer to the storage guidelines to ensure stability.

Possible Cause 2: Cell Line Sensitivity. The cell line being used may have intrinsic resistance

to MEK or Aurora kinase inhibition.

Solution: Verify the genetic background of your cell line (e.g., BRAF, KRAS, NRAS

mutation status), as this can significantly impact sensitivity to BI-847325.[6][9] Use a

known sensitive cell line (e.g., A375 BRAF V600E mutant) as a positive control.

Possible Cause 3: Adsorption to Plastics. At low concentrations, the compound may adsorb

to the plastic surfaces of labware (e.g., tubes, pipette tips, plates), reducing the effective

concentration.

Solution: Use low-adhesion plastics where possible. Ensure thorough mixing after each

dilution step.
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Storage Options

Start:
Solid BI-847325

Equilibrate vial
to room temperature

Dissolve in
fresh anhydrous DMSO

Vortex / Ultrasonicate
to ensure full dissolution

Aliquot into
single-use vials

Store aliquots

Use in Experiment:
Thaw one aliquot,

dilute in media

Short-Term
-20°C (<= 1 month)

Long-Term
-80°C (>= 6 months)

End of Workflow
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Stock solution stored
> 1 month at -20°C

Is result reproducibility
critical for this experiment?

Discard old stock.
Prepare fresh solution.  Yes  

Proceed with caution.
Be aware of potential
for reduced activity.

  No  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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